Cas no 940203-36-1 (2-({4-[(3-Methylbutanoyl)amino]anilino}carbonyl)-cyclohexanecarboxylic acid)

• Product Name: 2-({4-[(3-Methylbutanoyl)amino]anilino}carbonyl)-cyclohexanecarboxylic acid
• CAS No: 940203-36-1
• MF: C₁₉H₂₆N₂O₄
• MW: 346.420745372772
• CID: 1070444
• PubChem ID: 17194001
• Update Time: 2025-05-24

2-({4-[(3-Methylbutanoyl)amino]anilino}carbonyl)-cyclohexanecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-({4-[(3-Methylbutanoyl)amino]anilino}carbonyl)-cyclohexanecarboxylic acid
• AN-329/43448883
• 2-[[4-(3-methylbutanoylamino)phenyl]carbamoyl]cyclohexane-1-carboxylic acid
• 940203-36-1
• AKOS024266999
• CS-0325709
• 2-((4-(3-Methylbutanamido)phenyl)carbamoyl)cyclohexane-1-carboxylic acid
• 2-({4-[(3-methylbutanoyl)amino]anilino}carbonyl)cyclohexanecarboxylic acid
• AKOS000319792
• 2-((4-(3-Methylbutanamido)phenyl)carbamoyl)cyclohexanecarboxylic acid
• 2-((4-(3-Methylbutanamido)phenyl)carbamoyl)cyclohexanecarboxylicacid
• STL067701
• 2-({4-[(3-methylbutanoyl)amino]phenyl}carbamoyl)cyclohexanecarboxylic acid
• 2-{[4-(3-methylbutanamido)phenyl]carbamoyl}cyclohexane-1-carboxylic acid

• MDL： MFCD09434129
• Inchi： 1S/C19H26N2O4/c1-12(2)11-17(22)20-13-7-9-14(10-8-13)21-18(23)15-5-3-4-6-16(15)19(24)25/h7-10,12,15-16H,3-6,11H2,1-2H3,(H,20,22)(H,21,23)(H,24,25)
• InChI Key： XXBHSYDLVRHPPG-UHFFFAOYSA-N
• SMILES： OC(C1CCCCC1C(NC1C=CC(=CC=1)NC(CC(C)C)=O)=O)=O

Computed Properties

• Exact Mass: 346.18925731g/mol
• Monoisotopic Mass: 346.18925731g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 8
• Complexity: 484
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 95.5Ų

2-({4-[(3-Methylbutanoyl)amino]anilino}carbonyl)-cyclohexanecarboxylic acid Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 2-({4-[(3-Methylbutanoyl)amino]anilino}carbonyl)-cyclohexanecarboxylic acid

Comprehensive Overview of 2-({4-[(3-Methylbutanoyl)amino]anilino}carbonyl)-cyclohexanecarboxylic acid (CAS No. 940203-36-1)

2-({4-[(3-Methylbutanoyl)amino]anilino}carbonyl)-cyclohexanecarboxylic acid (CAS No. 940203-36-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule, characterized by its unique cyclohexanecarboxylic acid backbone and 3-methylbutanoyl side chain, is often explored for its potential applications in drug development and enzymatic studies. Researchers are particularly interested in its structural properties, which may contribute to binding affinity and metabolic stability in therapeutic agents.

In recent years, the demand for custom synthetic intermediates like 2-({4-[(3-Methylbutanoyl)amino]anilino}carbonyl)-cyclohexanecarboxylic acid has surged, driven by advancements in targeted drug delivery and small-molecule therapeutics. The compound's amide linkage and aromatic-aniline moiety make it a versatile building block for designing inhibitors or modulators of biological pathways. Its CAS No. 940203-36-1 is frequently cited in patent literature, underscoring its relevance in intellectual property related to medicinal chemistry.

One of the trending topics in the scientific community is the role of carboxylic acid derivatives in precision medicine. 2-({4-[(3-Methylbutanoyl)amino]anilino}carbonyl)-cyclohexanecarboxylic acid aligns with this focus, as its structure allows for selective interactions with proteins or enzymes. For instance, its potential use in kinase inhibition or GPCR targeting has been hypothesized, though further in vitro and in vivo validation is required. Such applications resonate with current searches for "next-generation drug scaffolds" and "bioactive small molecules."

From a synthetic chemistry perspective, the compound's preparation involves multi-step organic reactions, including amide coupling and carboxylic acid activation. These processes are critical for ensuring high purity and yield, which are essential for pharmaceutical-grade intermediates. Laboratories often optimize protocols to address challenges like steric hindrance or solubility issues, topics frequently queried in chemical synthesis forums.

Environmental and regulatory considerations also play a role in the compound's utilization. While 2-({4-[(3-Methylbutanoyl)amino]anilino}carbonyl)-cyclohexanecarboxylic acid is not classified as hazardous, its handling requires standard laboratory safety practices. This aligns with growing interest in "green chemistry" and "sustainable synthesis," as researchers seek to minimize waste and energy consumption during production.

In summary, 2-({4-[(3-Methylbutanoyl)amino]anilino}carbonyl)-cyclohexanecarboxylic acid (CAS No. 940203-36-1) represents a compelling case study in the intersection of structural complexity and therapeutic potential. Its relevance to drug discovery, coupled with its synthetic adaptability, ensures its continued prominence in scientific discourse. As the field evolves, this compound may unlock new avenues for addressing unmet medical needs, making it a focal point for both academia and industry.